Cas no 85-47-2 (Naphthalene-1-sulfonic Acid (Technical Grade))

Naphthalene-1-sulfonic Acid (Technical Grade) structure
85-47-2 structure
Product Name:Naphthalene-1-sulfonic Acid (Technical Grade)
CAS No:85-47-2
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD00003987
CID:34348
PubChem ID:24851215
Update Time:2024-10-26

Naphthalene-1-sulfonic Acid (Technical Grade) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene-1-sulfonic acid
    • 1-Naphthalenesulfonic acid, dihydrate
    • naphthalene-1-sulphonic acid
    • 1-Naphthalenesulfonic Acid
    • 1-naphthalenesulphonic acid
    • 1-Naphthyl sulfonic acid
    • 1-Sulfonaphthalene
    • a-Naphthalenesulfonic acid
    • HT 907
    • SULFONATED NAPHTHALENE
    • naphtalenesulfonic acid
    • HT-907
    • A841338
    • 1-NAPHTHALENESULFONIC ACID [MI]
    • Q10395591
    • 68412-23-7
    • EINECS 270-177-9
    • AC-18225
    • DTXSID7048033
    • VZW67VII75
    • EN300-19780
    • naphthalene-alpha-sulphonic acid
    • W-109309
    • MFCD00003987
    • 1-Naphthalenesulfonic acid, >50%
    • Naphthalene-1-Sulfonic Acid Anion
    • UNII-0SJH61WM2J
    • 68153-01-5
    • .alpha.-Naphthalenesulfonic acid
    • 1-naphthalenemonosulfonate
    • Naphthalene sulfonic acid (a-)
    • a-naphthalene sulfonic acid
    • AKOS009031607
    • C13420
    • 0SJH61WM2J
    • CHEMBL1160029
    • CHEBI:30895
    • CS-0238578
    • InChI=1/C10H8O3S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,11,12,13)
    • EINECS 246-676-2
    • naphthalenesulfonic acid
    • 4-(5-CARBOXY-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLICACIDTERT-BUTYLESTER
    • 25155-19-5
    • Naphthalene, sulfonated
    • EINECS 268-860-1
    • NAPHTHALENE, MONOSULFONATED
    • PSZYNBSKGUBXEH-UHFFFAOYSA-
    • Naphthalenesulphonic acid
    • SCHEMBL4323
    • naphthalene sulfonic acid
    • EINECS 201-610-1
    • 85-47-2
    • Naphthalene sulfonic acid (a)
    • alpha-Naphthalenesulfonic acid
    • UNII-VZW67VII75
    • FT-0631399
    • naphthalen-1-sulfonsyre
    • 1-Naphthylsulfonic acid
    • α-Naphthalenesulfonic acid
    • NS00006554
    • DB-019281
    • 1-Naphthalenesulfonicacid
    • DTXCID209777
    • Naphthalene1sulphonic acid
    • Naphthalene sulfonic acid, alpha
    • Naphthalene-1-sulfonic Acid (Technical Grade)
    • alphanaphthalenesulfonic acid
    • MDL: MFCD00003987
    • Inchi: 1S/C10H8O3S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H,11,12,13)
    • InChI Key: PSZYNBSKGUBXEH-UHFFFAOYSA-N
    • SMILES: O=S(C1C2C(=CC=CC=2)C=CC=1)(O)=O

Computed Properties

  • Exact Mass: 208.01900
  • Monoisotopic Mass: 208.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Prismatic white crystals, recrystallized from dilute hydrochloric acid containing 2 molecules of crystalline water
  • Density: 1.3797 (rough estimate)
  • Melting Point: 77-79 °C (lit.)
  • Boiling Point: 317.43°C (rough estimate)
  • Flash Point: 380.2ºC
  • Refractive Index: 1.4998 (estimate)
  • Solubility: alcohol: freely soluble
  • Water Partition Coefficient: Soluble
  • PSA: 62.75000
  • LogP: 3.16730
  • Merck: 14,6376
  • Solubility: Soluble in water and ethanol, slightly soluble in ether

Naphthalene-1-sulfonic Acid (Technical Grade) Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H290-H314
  • Warning Statement: P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2583 8/PG 2
  • WGK Germany:1
  • Hazard Category Code: 35
  • Safety Instruction: S26-S36/37/39-S45-S28A
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:Keep container closed when not in use. Corrosives area. Store in a cool, dry area away from incompatible substances.
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R34

Naphthalene-1-sulfonic Acid (Technical Grade) Customs Data

  • HS CODE:29041000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Naphthalene-1-sulfonic Acid (Technical Grade) Pricemore >>

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Naphthalene-1-sulfonic Acid (Technical Grade) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Thiourea dioxide Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  14 h, 100 °C
Reference
Sustainable access to sulfonic acids from halides and thiourea dioxide with air
Zhang, Hui; et al, Green Chemistry, 2020, 22(23), 8238-8242

Production Method 2

Reaction Conditions
1.1 Reagents: Water Solvents: Water
2.1 Reagents: Sulfuric acid
Reference
Kinetics of naphthalene sulfonation in sulfuric acid solutions
Serwinski, Mieczyslaw; et al, Inzynieria Chemiczna i Procesowa, 1987, 8(1), 81-90

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  rt → 150 °C; 150 °C → 165 °C; 2.5 h, 165 °C
Reference
Research on the key technology of polynaphthalene sulphonate preparation
Li, Yun, Advanced Materials Research (Zuerich, 2011, 217, 217-218

Production Method 4

Reaction Conditions
1.1 Solvents: Water-d2 ;  1 h, pH 7.4, 25 °C
Reference
Photolysis of the sulfonamide bond of metal complexes of N-dansyl-1,4,7,10-tetraazacyclododecane in aqueous solution: a mechanistic study and application to the photorepair of cis,syn-cyclobutane thymine photodimer
Aoki, Shin; et al, Chemistry - An Asian Journal, 2009, 4(4), 561-573

Production Method 5

Reaction Conditions
1.1 Solvents: Water-d2 ;  1 h, pH 7.4, 25 °C
Reference
Photolysis of the sulfonamide bond of metal complexes of N-dansyl-1,4,7,10-tetraazacyclododecane in aqueous solution: a mechanistic study and application to the photorepair of cis,syn-cyclobutane thymine photodimer
Aoki, Shin; et al, Chemistry - An Asian Journal, 2009, 4(4), 561-573

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Chloroform
2.1 Reagents: Sodium ethoxide Solvents: Water
Reference
Effect of the triphenylphosphonium group on electrophilic substitution in the naphthalene series
Bukachuk, O. M.; et al, Zhurnal Obshchei Khimii, 1986, 56(8), 1789-94

Production Method 7

Reaction Conditions
Reference
Product subclass 1: arenesulfonic acids and arenesulfonate salts
Fravel, B.; et al, Science of Synthesis, 2007, 31, 739-773

Production Method 8

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sulfuric acid ;  3.5 - 4 h, 60 - 75 °C
Reference
Preparation of high purity α-naphthol
Guseinov, N. I.; et al, Azerbaidzhanskii Khimicheskii Zhurnal, 2008, (3), 50-55

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium bisulfite Catalysts: Dipyridinium dichromate ;  5.5 min, 2 bar, 100 °C
Reference
Cornforth and Corey-Suggs reagents as efficient catalysts for sulfonation of aromatic and heteroaromatic compounds using NaHSO3 under solvent free and microwave conditions
Fatima, Touheeth; et al, Phosphorus, 2020, 195(12), 1001-1006

Production Method 10

Reaction Conditions
1.1 Reagents: Tosyl chloride ,  Diisopropylethylamine Solvents: Dichloromethane
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
Reference
Exploiting Differences in Solution vs Solid-Supported Reactivity for the Synthesis of Sulfonic Acid Derivatives
Hari, Anitha; et al, Organic Letters, 1999, 1(13), 2109-2111

Production Method 11

Reaction Conditions
1.1 Reagents: Phosphorus pentoxide ,  Sodium bisulfate ;  3 h, rt
Reference
Mechanochemical sulfonation of aromatic compounds using NaHSO4·H2O/P2O5
Zuo, Lu-Lu; et al, Journal of Chemical Research, 2021, 45(11-12), 942-949

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Water
Reference
Effect of the triphenylphosphonium group on electrophilic substitution in the naphthalene series
Bukachuk, O. M.; et al, Zhurnal Obshchei Khimii, 1986, 56(8), 1789-94

Production Method 13

Reaction Conditions
1.1 Reagents: Manganese triacetate ,  Potassium pyrosulfite Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  2 h, rt
Reference
Homolytic Aromatic Sulfonation with K2S2O5 Promoted by a Combination of Mn(OAc)3·2H2O and HFIP
Han, Bingxu; et al, Journal of Organic Chemistry, 2022, 87(11), 7124-7135

Production Method 14

Reaction Conditions
1.1 Reagents: 2,4,6-Trimethylbenzenesulfonic acid Solvents: Mesitylene
Reference
Sulfonating agent and process
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Catalysts: Nickel dichloride
2.1 Reagents: Sulfuric acid Solvents: Chloroform
3.1 Reagents: Sodium ethoxide Solvents: Water
Reference
Effect of the triphenylphosphonium group on electrophilic substitution in the naphthalene series
Bukachuk, O. M.; et al, Zhurnal Obshchei Khimii, 1986, 56(8), 1789-94

Production Method 16

Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Sulfuric acid ;  3 h, 0 °C; 10 min, -50 °C
1.2 Solvents: Water ;  0 °C
Reference
Clean-chemistry sulfonation of aromatics
Corby, Brian W.; et al, Journal of Chemical Research, 2002, (7), 326-327

Naphthalene-1-sulfonic Acid (Technical Grade) Raw materials

Naphthalene-1-sulfonic Acid (Technical Grade) Preparation Products

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